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Compound of Interest

Compound Name: trans-5-Decen-1-ol

Cat. No.: B107414 Get Quote

Introduction

Trans-5-Decen-1-ol, a long-chain unsaturated alcohol, has emerged as a valuable and

versatile synthon in the field of organic synthesis. Its unique structural features, including a

hydroxyl functional group and a trans-configured internal double bond, make it an ideal starting

material for the construction of a variety of complex molecules. This application note provides a

comprehensive overview of the synthetic applications of trans-5-decen-1-ol, with a focus on its

role in the synthesis of insect pheromones and its potential in the development of bioactive

compounds. Detailed experimental protocols and quantitative data are presented to facilitate its

use by researchers, scientists, and professionals in drug development.

Synthesis of trans-5-Decen-1-ol
A robust and stereoselective method for the synthesis of trans-5-decen-1-ol involves a multi-

step sequence starting from commercially available E-1,6-undecadiene. This method provides

the target compound with high purity and yield.

Experimental Protocol: Stereoselective Synthesis of
(E)-5-Decen-1-ol[1]

Preparation of Intermediate I: A solution of the starting diene is subjected to a hydroboration-

oxidation reaction.
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Oxidation and Rearrangement: The resulting alcohol is oxidized, followed by a

rearrangement to yield an aldehyde.

Wittig Reaction: The aldehyde undergoes a Wittig reaction to extend the carbon chain.

Reduction: The final reduction of the resulting ester yields (E)-5-decen-1-ol.

Step
Key
Reagents

Solvent
Temperatur
e (°C)

Time (h) Yield (%)

1

9-BBN, THF,

then NaOH,

H₂O₂

Dioxane/Wat

er
0 4 -

2 PCC
Dichlorometh

ane
Room Temp. 2 -

3
Ph₃P=CH(CH

₂)₃CO₂Et
THF Reflux 12 -

4 LiAlH₄ Diethyl Ether
0 to Room

Temp.
4 83 (overall)

Table 1: Summary of the stereoselective synthesis of (E)-5-decen-1-ol.

Application in Insect Pheromone Synthesis
One of the most significant applications of trans-5-decen-1-ol is as a key precursor in the

synthesis of insect sex pheromones. Specifically, its acetate ester, (E)-5-decenyl acetate, is a

major component of the sex pheromone of the peach twig borer (Anarsia lineatella).

Synthesis of (E)-5-Decenyl Acetate
The conversion of trans-5-decen-1-ol to (E)-5-decenyl acetate is a straightforward

esterification reaction, typically achieved through acetylation.

Experimental Protocol: Acetylation of trans-5-Decen-1-ol
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This protocol is a general method for the acetylation of alcohols and can be effectively applied

to trans-5-decen-1-ol.

Dissolution: Dissolve trans-5-decen-1-ol (1.0 equiv.) in dry pyridine (5-10 mL/mmol) under

an inert atmosphere (e.g., Argon).

Addition of Acetic Anhydride: Cool the solution to 0°C and add acetic anhydride (1.5 equiv.)

dropwise.

Reaction: Allow the reaction mixture to warm to room temperature and stir until the starting

material is consumed, as monitored by thin-layer chromatography (TLC).

Quenching: Quench the reaction by the slow addition of methanol.

Work-up: Remove the pyridine by co-evaporation with toluene. Dilute the residue with

dichloromethane and wash sequentially with 1 M HCl, water, saturated aqueous NaHCO₃,

and brine.

Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure. The crude product can be purified by column chromatography on silica

gel.

Reactant Molar Equiv. Purity (%)

trans-5-Decen-1-ol 1.0 >97

Acetic Anhydride 1.5 >98

Pyridine Solvent Anhydrous

Table 2: Reagents for the acetylation of trans-5-decen-1-ol. A typical yield for this type of

reaction is high, often exceeding 90%.
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The structural motif of a long-chain unsaturated alcohol is present in various bioactive lipids,

which play crucial roles in cellular signaling and other biological processes. While direct

applications of trans-5-decen-1-ol in drug development are not yet widely documented, its

potential as a synthon for the construction of such molecules is an active area of research. Its

functional groups allow for a variety of chemical transformations, including oxidation,

epoxidation, and carbon-carbon bond-forming reactions, to build more complex structures.

Visualizing Synthetic Pathways
The following diagram illustrates a logical workflow for the utilization of trans-5-decen-1-ol as a

synthon in organic synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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